(S)-N-Desethyloxybutynin
(S)-N-Desethyloxybutynin
Brand Name:
Vulcanchem
CAS No.:
181646-98-0
VCID:
VC20904229
InChI:
InChI=1S/C20H27NO3/c1-2-21-15-9-10-16-24-19(22)20(23,17-11-5-3-6-12-17)18-13-7-4-8-14-18/h3,5-6,11-12,18,21,23H,2,4,7-8,13-16H2,1H3/t20-/m1/s1
SMILES:
CCNCC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O
Molecular Formula:
C20H27NO3
Molecular Weight:
329.4 g/mol
(S)-N-Desethyloxybutynin
CAS No.: 181646-98-0
Cat. No.: VC20904229
Molecular Formula: C20H27NO3
Molecular Weight: 329.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 181646-98-0 |
|---|---|
| Molecular Formula | C20H27NO3 |
| Molecular Weight | 329.4 g/mol |
| IUPAC Name | 4-(ethylamino)but-2-ynyl (2S)-2-cyclohexyl-2-hydroxy-2-phenylacetate |
| Standard InChI | InChI=1S/C20H27NO3/c1-2-21-15-9-10-16-24-19(22)20(23,17-11-5-3-6-12-17)18-13-7-4-8-14-18/h3,5-6,11-12,18,21,23H,2,4,7-8,13-16H2,1H3/t20-/m1/s1 |
| Standard InChI Key | SNIBJKHIKIIGPR-HXUWFJFHSA-N |
| Isomeric SMILES | CCNCC#CCOC(=O)[C@](C1CCCCC1)(C2=CC=CC=C2)O |
| SMILES | CCNCC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O |
| Canonical SMILES | CCNCC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O |
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